Cas no 102586-30-1 (21-Norchol-5-ene-3,20,23-triol,24,24,24-trifluoro-23-(trifluoromethyl)-, (3b)- (9CI))

• Product Name: 21-Norchol-5-ene-3,20,23-triol,24,24,24-trifluoro-23-(trifluoromethyl)-, (3b)- (9CI)
• CAS No: 102586-30-1
• MF: C₂₄H₃₄F₆O₃
• MW: 484.515388965607
• MDL: MFCD31544308
• CID: 157340
• PubChem ID: 24843124
• Update Time: 2025-07-16

21-Norchol-5-ene-3,20,23-triol,24,24,24-trifluoro-23-(trifluoromethyl)-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 21-Norchol-5-ene-3,20,23-triol,24,24,24-trifluoro-23-(trifluoromethyl)-, (3b)- (9CI)
• 4,4,4-trifluoro-1-[(8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-3-(trifluoromethyl)butane-1,3-diol
• NSC12
• OHKBOEWLASAFLW-DRPHTYIMSA-N
• 102586-30-1
• Pregn-5-ene-3,20-diol, 21-(2-hydroxy-1,1,1,3,3,3-hexafluoro-2-propyl)-
• CEA58630
• 21-(Hydroxy(bistrifluoromethyl)methyl)pregnane-3,20-diol

• MDL： MFCD31544308
• Inchi： 1S/C24H34F6O3/c1-20-9-7-14(31)11-13(20)3-4-15-16-5-6-18(21(16,2)10-8-17(15)20)19(32)12-22(33,23(25,26)27)24(28,29)30/h3,14-19,31-33H,4-12H2,1-2H3/t14?,15-,16-,17-,18+,19?,20-,21-/m0/s1
• InChI Key： OHKBOEWLASAFLW-DRPHTYIMSA-N
• SMILES： FC(C(C(F)(F)F)(CC([C@H]1CC[C@H]2[C@@H]3CC=C4CC(CC[C@]4(C)[C@H]3CC[C@@]21C)O)O)O)(F)F

Computed Properties

• Exact Mass: 484.241214g/mol
• Monoisotopic Mass: 484.241214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 484.5g/mol
• XLogP3: 6
• Topological Polar Surface Area: 60.7Ų

Additional information on 21-Norchol-5-ene-3,20,23-triol,24,24,24-trifluoro-23-(trifluoromethyl)-, (3b)- (9CI)

Compound CAS No. 102586-30-1: 21-NorCholane Derivative with Unique Functional Groups

The compound identified by CAS No. 102586-30-1, named 21-NorCholane derivative with the structure 5-en-3,20,23-triol, 24,24,24-trifluoro-23-(trifluoromethyl)- (3b)- (9CI), is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the norCholane family, which is a structural derivative of cholesterol with modifications at specific positions to enhance its biological activity or stability.

NorCholane derivatives are known for their unique structural features that allow them to interact with various biological systems. The presence of multiple hydroxyl groups (-OH) at positions 3, 20, and 23 suggests potential roles in hydrogen bonding and intermolecular interactions. Additionally, the trifluoro substitution at position 24 and the trifluoromethyl group at position 23 introduce significant electronic effects and hydrophobicity into the molecule. These modifications are likely designed to optimize the compound's solubility, bioavailability, and binding affinity to target receptors or enzymes.

Recent studies have highlighted the importance of fluorinated norCholane derivatives in drug discovery and development. Fluorine atoms are known to enhance molecular stability and increase lipophilicity without significantly altering the molecular size. In this compound, the trifluoro substitution at position 24 creates a highly electron-withdrawing environment, which could influence the molecule's reactivity and metabolic pathways. Similarly, the trifluoromethyl group at position 23 adds another layer of fluorine-mediated effects, potentially enhancing the compound's pharmacokinetic properties.

The enone system present in this compound (the double bond at position 5) is another critical feature that contributes to its chemical reactivity and biological activity. Enone systems are known for their ability to undergo various pericyclic reactions and can serve as platforms for further functionalization in synthetic chemistry. This makes the compound a versatile building block for constructing more complex molecules with tailored biological activities.

From a therapeutic standpoint, this compound may hold potential in treating conditions related to lipid metabolism or inflammation due to its structural similarity to cholesterol and its modified functional groups. Researchers have explored similar norCholane derivatives as candidates for anti-inflammatory agents or as precursors for steroid-based drugs.

In terms of synthesis, this compound likely requires a multi-step process involving precise control over stereochemistry and regioselectivity due to its complex structure. The introduction of multiple fluorine atoms would necessitate specialized fluorination techniques such as electrophilic fluorination or metal-mediated coupling reactions.

The (3b) configuration indicates a specific stereochemistry at position 3b of the norCholane skeleton. Stereochemistry plays a crucial role in determining a molecule's biological activity; thus, this configuration is likely optimized for maximal efficacy in its intended application.

Looking ahead, ongoing research into norCholane derivatives may uncover new applications for this compound in areas such as nanotechnology or advanced materials science due to its unique physical properties imparted by fluorine substitution.